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Compound of Interest

5-Bromo-2-
Compound Name: _ ]
(trifluoromethoxy)anisole

cat. No.: B1277887

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-
(trifluoromethoxy)anisole (CAS No. 672948-65-1), a valuable building block in medicinal
chemistry and drug discovery. The strategic incorporation of both a bromine atom and a
trifluoromethoxy group offers a unique combination of properties, making this compound a
subject of interest for the synthesis of novel bioactive molecules. The bromine atom serves as
a versatile handle for further functionalization, particularly in cross-coupling reactions, while the
trifluoromethoxy group is known to enhance metabolic stability, lipophilicity, and binding affinity
of drug candidates.

Commercial Availability

5-Bromo-2-(trifluoromethoxy)anisole is commercially available from a number of suppliers.
The following table summarizes the availability from several key vendors, providing a
comparative overview of purity, quantity, and pricing. Researchers are advised to consult the
suppliers' websites for the most current information.
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. Catalog . . .
Supplier Purity Quantity Price (USD)
Number
Ambeed A515914 97% 19 $90.00
59 Contact for price
10g Contact for price
Laibo Chem N/A Not Specified 250mg R$ 470.10[1]
) ) AMBH97BAOAA » Login for price[2]
Sigma-Aldrich 97% Not Specified
5 [3]
Ark Pharm AK-43528 Not Specified Not Specified Contact for price
Combi-Blocks QE-5678 Not Specified Not Specified Contact for price

Note: Prices are subject to change and may not include shipping and handling fees. "Contact

for price" indicates that the vendor requires a direct inquiry for pricing information.

Experimental Protocols

While a specific, published protocol for the synthesis of 5-Bromo-2-(trifluoromethoxy)anisole

is not readily available in the searched literature, a plausible and efficient synthetic route is the

electrophilic bromination of the commercially available precursor, 2-(trifluoromethoxy)anisole.

The following protocol is a generalized procedure based on well-established methods for the

bromination of anisole and its derivatives.[4][5]

Synthesis of 5-Bromo-2-(trifluoromethoxy)anisole via Electrophilic Bromination

Materials:

2-(Trifluoromethoxy)anisole

N-Bromosuccinimide (NBS)

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate
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e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel (optional)

o Standard laboratory glassware for workup and purification
» Rotary evaporator

« Silica gel for column chromatography (optional)
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve 2-(trifluoromethoxy)anisole (1.0 equivalent) in anhydrous DMF.

o Addition of Brominating Agent: To the stirred solution, add N-Bromosuccinimide (NBS) (1.05
equivalents) portion-wise at room temperature. The addition should be controlled to maintain
the reaction temperature.

e Reaction Monitoring: Allow the reaction mixture to stir at room temperature. The progress of
the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-
mass spectrometry (GC-MS).

o Work-up: Upon completion of the reaction, dilute the mixture with ethyl acetate.
o Extraction: Wash the organic layer with brine solution. Separate the organic layer.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.
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 Purification: The crude product can be purified by silica gel column chromatography, eluting
with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes), to yield pure 5-
Bromo-2-(trifluoromethoxy)anisole.

Safety Precautions:

All manipulations should be performed in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, lab coat, and gloves, should
be worn at all times.

N-Bromosuccinimide is a lachrymator and should be handled with care.

DMF is a skin and respiratory irritant. Avoid inhalation and skin contact.

Logical Relationships in Drug Discovery

Given the limited specific biological data for 5-Bromo-2-(trifluoromethoxy)anisole, a
generalized experimental workflow is presented below. This workflow illustrates a typical
screening cascade for a novel small molecule in an early-stage drug discovery program, for
instance, targeting a specific kinase.[6][7]
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Caption: A representative workflow for the in vitro screening of a novel small molecule inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trifluoromethoxy-anisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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